3-Methylisoquinoline-8-carboxylic acid

• IUPAC Name: 3-methylisoquinoline-8-carboxylic acid
• InChI: InChI=1S/C11H9NO2/c1-7-5-8-3-2-4-9(11(13)14)10(8)6-12-7/h2-6H,1H3,(H,13,14)
• InChI Key: VYBOOPQGESQRSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=N1)C(=CC=C2)C(=O)O
• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol

Description

3-Methylisoquinoline-8-carboxylic acid is a chemical compound with the CAS Number: 1416713-32-0. It has a molecular weight of 187.2 and its IUPAC name is 3-methylisoquinoline-8-carboxylic acid. The compound appears as a white to yellow solid.

Molecular Structure Analysis

The InChI code for 3-Methylisoquinoline-8-carboxylic acid is 1S/C11H9NO2/c1-7-5-8-3-2-4-9 (11 (13)14)10 (8)6-12-7/h2-6H,1H3, (H,13,14). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

3-Methylisoquinoline-8-carboxylic acid is a white to yellow solid. It has a molecular weight of 187.2. The compound’s InChI code is 1S/C11H9NO2/c1-7-5-8-3-2-4-9 (11 (13)14)10 (8)6-12-7/h2-6H,1H3, (H,13,14).

Scientific Research Applications

Auxiliary-assisted Catalysis

Researchers have developed auxiliary-directed, palladium-catalyzed beta-arylation and alkylation methods for sp3 and sp2 C-H bonds in carboxylic acid derivatives, utilizing a carboxylic acid 2-methylthioaniline- or 8-aminoquinoline amide substrate. This method shows functional group tolerance, allowing the functionalization of amino- and hydroxy-acid derivatives. Preliminary mechanistic studies have identified a palladacycle intermediate, characterized by X-ray crystallography (Shabashov & Daugulis, 2010).

Mass Spectrometric Dissociation Pathway

The collision-induced dissociation behavior of various substituted isoquinoline-3-carboxamides has been studied, revealing unusual fragmentation behavior due to multiple reversible water adduct formation in the gas phase. This research provides insights into the structural characterization of this class of compounds, offering analytical tools for the screening of model HIF-stabilizers and potential metabolites in various fields (Beuck et al., 2009).

Poly(ADP-ribose)polymerase-1 (PARP-1) Inhibition

A series of quinoline-8-carboxamides has been designed and synthesized for the inhibition of human recombinant PARP-1 activity. The study emphasizes the importance of maintaining the required pharmacophore conformation through an intramolecular hydrogen bond, showing potential therapeutic activities for PARP-1 inhibitors (Lord et al., 2009).

Gas Phase Reaction Study

The gas-phase formations of carboxylic acids after collisional activation of bisubstituted isoquinolines were unusually favored, indicating potential as prolylhydroxylase inhibitor drug candidates. This study's findings can aid in the characterization of structurally related compounds or metabolic products in clinical, forensic, or doping control analysis (Thevis et al., 2008).

Anti-thrombotic and PPARγ Agonists Development

Research on 3S-tetrahydroisoquinoline-3-carboxylic acid derivatives has led to the discovery of novel agents with anti-thrombotic activity and potent in vivo anti-thrombotic potency. Another study identified a novel peroxisome proliferator-activated receptor (PPAR) gamma agonist with potential as an efficacious and safe drug for diabetes, showcasing the chemical's versatility in drug development (Zhang et al., 2010); (Azukizawa et al., 2008).